Cas no 2138172-68-4 (2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride)

• Product Name: 2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride
• CAS No: 2138172-68-4
• MF: C₁₃H₂₅ClO₂S
• MW: 280.854402303696
• CID: 5852678
• PubChem ID: 165474296
• Update Time: 2025-07-19

2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride
• 2138172-68-4
• EN300-1132265

• Inchi： 1S/C13H25ClO2S/c1-12(2,3)10-6-8-11(9-7-10)13(4,5)17(14,15)16/h10-11H,6-9H2,1-5H3
• InChI Key： JLOAUVSRDZQNOZ-UHFFFAOYSA-N
• SMILES： ClS(C(C)(C)C1CCC(C(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 280.1263789g/mol
• Monoisotopic Mass: 280.1263789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride

Comprehensive Overview of 2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride (CAS No. 2138172-68-4)

2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride (CAS No. 2138172-68-4) is a specialized organic compound widely recognized for its unique structural and functional properties. This sulfonyl chloride derivative features a tert-butylcyclohexyl group, which enhances its stability and reactivity in various chemical applications. Researchers and industries value this compound for its role as an intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure, characterized by the sulfonyl chloride functional group, makes it a versatile reagent for introducing sulfonyl moieties into target molecules.

The growing interest in 2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride is driven by its applications in cutting-edge fields such as drug discovery and material science. With the rise of green chemistry and sustainable synthesis methods, this compound has garnered attention for its potential in eco-friendly processes. Users frequently search for terms like "sulfonyl chloride applications", "tert-butylcyclohexyl derivatives", and "CAS 2138172-68-4 uses", reflecting the demand for detailed information on its utility. Additionally, its compatibility with high-throughput screening and catalysis aligns with modern research trends.

From a synthetic perspective, 2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride is often employed in peptide coupling reactions and polymer modification. Its robust reactivity allows for efficient transformations under mild conditions, making it a preferred choice for chemists. Recent studies highlight its role in developing biocompatible polymers and drug conjugates, addressing the need for innovative therapeutic solutions. The compound's lipophilic tert-butylcyclohexyl group also contributes to improved solubility in organic solvents, facilitating its use in diverse reaction systems.

In the context of industrial applications, CAS 2138172-68-4 is utilized in the production of specialty chemicals and performance materials. Its ability to act as a sulfonating agent enables the creation of sulfonated polymers, which are essential in water treatment and ion-exchange membranes. The compound's stability under storage conditions and compatibility with scalable synthesis further enhance its industrial relevance. Users often inquire about "sulfonyl chloride safety" and "tert-butylcyclohexyl synthesis", underscoring the need for comprehensive technical data.

Looking ahead, the demand for 2-(4-tert-butylcyclohexyl)propane-2-sulfonyl chloride is expected to rise, particularly in pharmaceutical research and advanced material development. Its unique combination of reactivity and stability positions it as a key player in next-generation chemical innovations. As the scientific community continues to explore its potential, this compound will likely play a pivotal role in addressing challenges related to sustainable chemistry and functional material design.